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Compound of Interest

Compound Name: Fingolimod-d4

Cat. No.: B602462 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fingolimod-d4 is the deuterium-labeled version of Fingolimod (FTY720), an

immunomodulating drug used in the treatment of multiple sclerosis.[1][2] In a research context,

particularly in pharmacokinetic and bioanalytical studies, Fingolimod-d4 serves as a critical

internal standard for the quantification of Fingolimod in biological matrices using methods like

gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS).[3] Accurate and consistent preparation of stock and working solutions is

paramount to ensure the reliability and reproducibility of experimental results. This document

provides a detailed protocol for the preparation of Fingolimod-d4 solutions.

Quantitative Data Summary
The key properties of Fingolimod-d4 are summarized in the table below for easy reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b602462?utm_src=pdf-interest
https://www.benchchem.com/product/b602462?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Fingolimod
https://www.derpharmachemica.com/pharma-chemica/efficient-method-for-the-synthesis-of-fingolimod-and-impurities.pdf
https://www.benchchem.com/product/b602462?utm_src=pdf-body
https://www.caymanchem.com/product/25037/fingolimod-d4
https://www.benchchem.com/product/b602462?utm_src=pdf-body
https://www.benchchem.com/product/b602462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Name

2-amino-2-(4-

octylphenethyl)propane-

1,1,3,3-d4-1,3-diol

[3][4]

Molecular Formula C₁₉H₂₉D₄NO₂ [3][5]

Molecular Weight 311.5 g/mol [3][5][6]

CAS Number 1346747-38-3 [3][5]

Appearance Off-white solid [4]

Purity ≥98% [7]

Solubility (Organic)

DMF: ≥ 20 mg/mLDMSO: ≥ 10

mg/mLEthanol: 5

mg/mLMethanol: Soluble

[3][4][8]

Storage (Solid) 2-8 °C or -20°C [4][7]

Storage (in Solvent)
-80°C (up to 6 months)-20°C

(up to 1 month)
[8]

Experimental Workflow Diagram
The following diagram illustrates the overall workflow for preparing Fingolimod-d4 stock and

working solutions from the solid compound.
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Start: Fingolimod-d4 Solid

1. Accurately weigh
Fingolimod-d4 powder

2. Dissolve in a suitable
organic solvent (e.g., Methanol)

3. High-Concentration
Stock Solution (e.g., 1 mg/mL)

4. Perform serial dilutions
with appropriate solvent

5. Final Working Solutions
(for analytical use)

End: Ready for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

